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Compound of Interest

Compound Name: Urea oxalate

Cat. No.: B145975 Get Quote

Introduction

Urea oxalate, a salt formed from the reaction of urea and oxalic acid, is an organic compound

with emerging applications in the agrochemical sector. While urea is a widely used nitrogen

fertilizer and has been shown to act as an adjuvant for herbicides, oxalic acid is a naturally

occurring organic acid with known pesticidal properties. The combination of these two

molecules in the form of urea oxalate or as co-crystals presents intriguing possibilities for the

development of enhanced agrochemical formulations, including sustained-release fertilizers

and potentially more effective herbicide and pesticide solutions.

These application notes provide an overview of the current and proposed uses of urea oxalate
and its components in agrochemical formulations, complete with experimental protocols and

data summaries to guide researchers and formulation scientists.

Application Note 1: Urea-Oxalic Acid Co-crystals as
a Sustained-Release Nitrogen Fertilizer
Background

Urea is the most widely used nitrogen fertilizer, but its high solubility in water leads to rapid

nutrient loss through leaching and volatilization.[1] Co-crystallization of urea with oxalic acid

can modify its physical properties to create a more stable, sustained-release fertilizer that

provides a regulated supply of nitrogen to crops.[1]
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Data Summary

The formulation of urea-oxalic acid co-crystals can be varied to control the rate of nitrogen

release. The following table summarizes different weight ratios of urea to oxalic acid and their

qualitative effect on nitrogen release.

Formulation ID
Urea:Oxalic Acid
(Weight Ratio)

Observed Nitrogen
Release Profile

Reference

Form I 2:1

Slow release

compared to

commercial urea

[1]

Form II 2:0.75

Slow release

compared to

commercial urea

[1]

Form III 2:0.50
Faster release than

Form I and II
[1]

Form IV 2:0.25
Faster release than

Form I and II
[1]

Form V 2:0.125
Faster release than

Form I and II
[1]

Experimental Protocols

1. Synthesis of Urea-Oxalic Acid Co-crystals (Solution Evaporation Method)

This protocol describes the synthesis of urea-oxalic acid co-crystals by the stirring and slow

evaporation method.[1]

Materials:

Urea (analytical grade)

Oxalic acid (analytical grade)
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Distilled water

Magnetic stirrer and stir bar

Beakers

Whatman® 80 μm filter paper

Crystallization dishes

Procedure:

Prepare mixtures of urea and oxalic acid in the desired weight ratios (e.g., 2:1 for Form I).

Dissolve each mixture in a minimal amount of distilled water in a beaker by stirring for

approximately 20 minutes at room temperature with a magnetic stirrer until a homogenous

solution is obtained.[1]

Filter the resulting solution through an 80 μm Whatman® filter paper to remove any

undissolved particles.[1]

Pour the filtered solution into a crystallization dish and allow the solvent to evaporate at

room temperature (25 °C).[1]

Crystalline salt will form as the solvent evaporates. The resulting crystals can be collected

and, if necessary, re-crystallized for further purification.[1]

2. Evaluation of Nitrogen Release Profile

This protocol outlines a method to determine the nitrogen release behavior of the synthesized

co-crystals in water.[1]

Materials:

Synthesized urea-oxalic acid co-crystals

Commercial urea fertilizer (as a control)

Distilled water
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Sample vials

Analytical balance

FTIR spectrometer with Attenuated Total Reflectance (ATR) accessory

Procedure:

Place a known amount of the synthesized co-crystals into a sample vial containing a

known volume of distilled water.

Prepare a control sample with commercial urea under the same conditions.

At regular time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

Determine the concentration of urea in the aliquot using FTIR-ATR spectroscopy by

measuring the characteristic peaks of urea.[1]

Plot the concentration of released urea over time to obtain the nitrogen release profile.

Compare the release profile of the co-crystals to that of the commercial urea control.

Visualizations

Caption: Synthesis workflow for urea-oxalic acid co-crystals.

Caption: Mechanism of sustained nitrogen release from co-crystals.

Application Note 2: Urea as an Adjuvant for
Enhanced Herbicide Efficacy (A Model for Urea
Oxalate Application)
Background

Adjuvants are added to herbicide formulations to improve their effectiveness. Urea has been

shown to enhance the phytotoxicity of herbicides such as foramsulfuron and glyphosate,

allowing for reduced herbicide application rates while maintaining or improving weed control.[2]
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[3] This application of urea can serve as a model for investigating the potential adjuvant

properties of urea oxalate.

Data Summary

The following table summarizes the quantitative effects of using urea as an adjuvant with

different herbicides.
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Herbicide
Herbicide
Dose

Urea
Concentrati
on

Weed
Species

Effect Reference

Foramsulfuro

n +

Isoxadifen +

Isosulfuron-

methyl

sodium

190.39 g a.i.

ha⁻¹ (17%

reduction)

3% Urea

Solution

Trianthema

portulacastru

m, Cyperus

rotundus

Weed control

comparable

to full

herbicide

dose without

urea.

[2]

Foramsulfuro

n +

Isoxadifen +

Isosulfuron-

methyl

sodium

152.50 g a.i.

ha⁻¹ (34%

reduction)

3% Urea

Solution

Trianthema

portulacastru

m

Weed control

comparable

to full

herbicide

dose without

urea.

[2]

Glyphosate 1.44 kg ha⁻¹ 10 kg ha⁻¹ Reed weeds
Effective

weed control.
[3]

Glyphosate 1.44 kg ha⁻¹ 5 kg ha⁻¹
General

weeds

Same

effectiveness

as 2.16 kg

ha⁻¹ of

glyphosate

alone.

[3]

Glyphosate 1.80 kg ha⁻¹ 5 kg ha⁻¹
General

weeds

Same

effectiveness

as 2.16 kg

ha⁻¹ of

glyphosate

alone.

[3]

Experimental Protocols

1. Preparation of Herbicide Spray Solution with Urea Adjuvant
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This protocol describes the preparation of a tank mix of a herbicide with urea as an adjuvant.

Materials:

Commercial herbicide formulation (e.g., glyphosate or foramsulfuron-based product)

Urea (fertilizer grade)

Water

Spray tank

Personal Protective Equipment (PPE) as specified on the herbicide label

Procedure:

Fill the spray tank with half the required volume of water.

Begin agitation.

Add the required amount of urea to the tank and allow it to dissolve completely. For

example, for a 3% urea solution, add 3 kg of urea for every 100 L of water.

Add the recommended amount of herbicide to the tank.

Add the remaining volume of water to the spray tank.

Maintain agitation until the spray solution is applied.

Always follow the specific mixing instructions on the herbicide label.

2. Greenhouse Efficacy Trial

This protocol outlines a method for evaluating the efficacy of a herbicide-urea formulation in a

controlled greenhouse environment.

Materials:

Target weed species grown in pots
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Herbicide-urea spray solution

Control solutions (herbicide alone, water alone)

Greenhouse spray chamber

Data collection tools (e.g., rulers, biomass scale)

Procedure:

Grow the target weed species in pots to a uniform growth stage (e.g., 3-4 leaf stage).

Randomly assign pots to different treatment groups (e.g., weedy check, herbicide alone,

herbicide + urea at different rates).

Apply the treatments using a calibrated greenhouse spray chamber to ensure uniform

application.

Return the pots to the greenhouse and maintain optimal growing conditions.

At specified time points (e.g., 7, 14, and 21 days after treatment), assess weed control

visually (e.g., on a 0-100% scale) and by measuring plant height and biomass.

Analyze the data statistically to determine the effect of the urea adjuvant on herbicide

efficacy.

Visualizations

Caption: Proposed mechanism of urea as a herbicide adjuvant.

Application Note 3: Proposed Application of Urea
Oxalate as a Pesticide Potentiator
Background

This application note presents a hypothetical use of urea oxalate as a pesticide potentiator.

This is based on the known pesticidal activity of oxalic acid and the adjuvant properties of urea.

The combination of these two functionalities in a single compound could lead to a synergistic
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effect, enhancing the efficacy of conventional pesticides. This proposed application requires

experimental validation.

Experimental Protocols

1. Synthesis of Urea Oxalate

This protocol describes a straightforward method for synthesizing urea oxalate.[4]

Materials:

Urea

Oxalic acid

Solvent (e.g., water)

Heating and stirring apparatus

Crystallization vessel

Procedure:

React oxalic acid and urea, for example, in a 1:2 molar ratio.[4]

Heat and stir the mixture in a suitable solvent to dissolve the reactants.[4]

Cool the solution to induce crystallization of urea oxalate.[4]

Collect the crystals by filtration and dry them.

2. Hypothetical Protocol for Efficacy Evaluation

This protocol provides a framework for testing the efficacy of urea oxalate as a pesticide

potentiator against a model insect pest.

Materials:

Model insect pest (e.g., aphids on bean plants)
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Conventional insecticide (e.g., a pyrethroid)

Synthesized urea oxalate

Spray application equipment

Cages or enclosed environment for the plants

Procedure:

Culture a population of the model insect on host plants.

Prepare the following treatment solutions:

Control (water)

Urea oxalate solution alone

Insecticide at a sub-lethal dose

Insecticide at a sub-lethal dose + urea oxalate solution

Apply the treatments to infested plants.

Monitor insect mortality at regular intervals (e.g., 24, 48, 72 hours).

Statistically compare the mortality rates between the insecticide alone and the insecticide

+ urea oxalate treatments to determine if there is a synergistic effect.

Visualizations

Caption: Proposed synergistic mechanism of urea oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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